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Compound of Interest

Compound Name: NSC47924

Cat. No.: B1680223

An In-Depth Technical Guide to NSC47924: A Laminin Receptor Inhibitor

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of NSC47924, a small molecule inhibitor of the 37/67 kDa laminin

receptor (LR). This document outlines its chemical properties, mechanism of action, and key
experimental findings.

Chemical Properties of NSC47924

NSC47924, identified by the CAS number 6638-24-0, is a potent inhibitor of the laminin

receptor.[1][2][3][4][5] Its key chemical and physical properties are summarized in the table
below for easy reference.
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Property Value

CAS Number 6638-24-0[1][2][3]

Formal Name 1-((4-Methoxyanilino)methyl)-2-naphthol[2]
Molecular Formula C18H17NO2[1][2][5]

Molecular Weight 279.33 g/mol [1][2][5]

Exact Mass 279.1259[1]

Purity >98%][2]

Formulation Powder[2]

Soluble in DMSO (up to 30 mg/ml) and Ethanol

Solubilit
Y (up to 10 mg/ml)[2]

Storage -20°C[2]

Mechanism of Action: Targeting the Laminin
Receptor

NSC47924 functions as a specific inhibitor of the 37/67 kDa laminin receptor (LR), a non-
integrin protein that plays a crucial role in various cellular processes, including cell adhesion,
migration, and invasion. The expression of 67LR is often upregulated in neoplastic cells,
correlating with enhanced metastatic potential.[6][7]

The inhibitory action of NSC47924 is directed towards a specific sequence on the 37 kDa
laminin receptor precursor (37LRP) known as peptide G (amino acids 161-180).[6][8] This
peptide sequence is critical for the receptor's interaction with its ligands, including laminin-1
and the cellular prion protein (PrPC).[8][9][10] By binding to peptide G, NSC47924 effectively
blocks the binding of laminin and PrPC to the receptor.[6][8][11] This disruption of the LR-ligand
interaction leads to the inhibition of downstream signaling pathways that promote cancer cell
proliferation and survival.[6][7]

Furthermore, treatment with NSC47924 has been shown to affect the cellular trafficking of the
laminin receptor and PrPC. It induces the internalization of the 37/67 kDa LR from the cell
surface, leading to a stabilization of PrPC at the plasma membrane.[8][9][10][12][13] This
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modulation of receptor and protein localization presents a novel approach for studying and
potentially treating conditions where these interactions are pathogenic, such as in certain
cancers and prion diseases.[3][9][10]
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Preparation
Coat 96-well plate Culture LR-293 and
with Laminin V-293 cells
Treatment

Pre-incubate cells with
NSC47924 or DMSO

As€ay

Seed treated cells
onto coated plate

:

Incubate to allow
cell adhesion

:

Wash to remove
non-adherent cells

Analysis

Stain adherent cells

:

Measure absorbance
at 540 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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